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Cat. No.: B12397560 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Abstract
(2S)-5-Methoxyflavan-7-ol is a naturally occurring flavan, a class of flavonoids, first identified

in 1971. It was isolated from the resin of Dracaena draco, commonly known as Dragon's blood

tree. Despite its early discovery, dedicated research into its biological activities and potential

therapeutic applications remains limited. This technical guide provides a comprehensive

overview of the discovery, physicochemical properties, and synthesis of (2S)-5-
Methoxyflavan-7-ol. While direct pharmacological data on this specific compound is scarce,

this guide also explores the biological activities of structurally related flavans to offer context

and suggest potential avenues for future research. This document is intended to serve as a

foundational resource for researchers interested in the further exploration of this natural

product.

Discovery and Characterization
(2S)-5-Methoxyflavan-7-ol was first isolated and characterized in 1971 by Cardillo and

colleagues from the resin of Dracaena draco[1]. Their work established the structure and

absolute configuration of this novel, optically active flavan.

Table 1: Physicochemical Properties of (2S)-5-Methoxyflavan-7-ol

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 6 Tech Support

https://www.benchchem.com/product/b12397560?utm_src=pdf-interest
https://www.benchchem.com/product/b12397560?utm_src=pdf-body
https://www.benchchem.com/product/b12397560?utm_src=pdf-body
https://www.benchchem.com/product/b12397560?utm_src=pdf-body
https://www.benchchem.com/product/b12397560?utm_src=pdf-body
https://www.ijsrtjournal.com/article/A-Review-on-Phytochemical-and-Biological-Activity-of-Dracaena-Varieties
https://www.benchchem.com/product/b12397560?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12397560?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Property Value Reference

Molecular Formula C₁₆H₁₆O₃ [2][3]

Molecular Weight 256.30 g/mol [2][3]

CAS Number 35290-20-1 [2][4]

Appearance Colorless sticky oil [5]

Optical Rotation [α]D²⁰ -5.7 (c = 0.42, CHCl₃) [5]

SMILES
COC1=C2C(O--INVALID-

LINK--CC2)=CC(O)=C1
[2]

Experimental Protocols
Original Isolation and Characterization (Inferred)
While the full experimental details from the original 1971 publication by Cardillo et al. are not

readily available, the general procedure for isolating flavonoids from plant resins typically

involves the following steps. This workflow is a logical representation of the likely process used

in the discovery of (2S)-5-Methoxyflavan-7-ol.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 6 Tech Support

https://www.medchemexpress.com/2s-5-methoxyflavan-7-ol.html
https://file.medchemexpress.eu/batch_PDF/HY-N10817/2S-5-Methoxyflavan-7-ol-DataSheet-MedChemExpress.pdf
https://www.medchemexpress.com/2s-5-methoxyflavan-7-ol.html
https://file.medchemexpress.eu/batch_PDF/HY-N10817/2S-5-Methoxyflavan-7-ol-DataSheet-MedChemExpress.pdf
https://www.medchemexpress.com/2s-5-methoxyflavan-7-ol.html
https://coconut.naturalproducts.net/compounds/CNP0220211.1
https://edoc.ub.uni-muenchen.de/24450/1/Schmid_Matthias.pdf
https://edoc.ub.uni-muenchen.de/24450/1/Schmid_Matthias.pdf
https://www.medchemexpress.com/2s-5-methoxyflavan-7-ol.html
https://www.benchchem.com/product/b12397560?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12397560?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Figure 1: Generalized Workflow for Natural Product Discovery
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Figure 2: General Phenylpropanoid Pathway to Flavonoids
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426
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